Cas no 886497-94-5 (2-(2-Fluoro-5-(trifluoromethoxy)phenyl)acetonitrile)
886497-94-5 structure
Product Name:2-(2-Fluoro-5-(trifluoromethoxy)phenyl)acetonitrile
CAS No:886497-94-5
MF:C9H5F4NO
MW:219.135716199875
MDL:MFCD04115891
CID:3061150
PubChem ID:2783327
Update Time:2025-04-21
2-(2-Fluoro-5-(trifluoromethoxy)phenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Fluoro-5-(trifluoromethoxy)phenyl)acetonitrile
- 2-[2-fluoro-5-(trifluoromethoxy)phenyl]acetonitrile
- AKOS015956882
- 2-Fluoro-5-(trifluoromethoxy)phenylacetonitrile
- 886497-94-5
- JS-4257
- MFCD04115891
-
- MDL： MFCD04115891
- Inchi： 1S/C9H5F4NO/c10-8-2-1-7(15-9(11,12)13)5-6(8)3-4-14/h1-2,5H,3H2
- InChI Key： HTFVCDAKICJOMB-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C=C1CC#N)OC(F)(F)F
Computed Properties
- Exact Mass: 219.03072643Da
- Monoisotopic Mass: 219.03072643Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 33Ų
2-(2-Fluoro-5-(trifluoromethoxy)phenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB280828-1 g |
2-Fluoro-5-(trifluoromethoxy)phenylacetonitrile; . |
886497-94-5 | 1g |
€153.90 | 2023-04-26 | ||
| abcr | AB280828-5 g |
2-Fluoro-5-(trifluoromethoxy)phenylacetonitrile; . |
886497-94-5 | 5g |
€481.40 | 2023-04-26 | ||
| Apollo Scientific | PC5840-1g |
2-Fluoro-5-(trifluoromethoxy)phenylacetonitrile |
886497-94-5 | 98% | 1g |
£70.00 | 2023-09-02 | |
| Apollo Scientific | PC5840-5g |
2-Fluoro-5-(trifluoromethoxy)phenylacetonitrile |
886497-94-5 | 98% | 5g |
£273.00 | 2023-09-02 | |
| abcr | AB280828-1g |
2-Fluoro-5-(trifluoromethoxy)phenylacetonitrile; . |
886497-94-5 | 1g |
€164.30 | 2025-04-15 | ||
| abcr | AB280828-5g |
2-Fluoro-5-(trifluoromethoxy)phenylacetonitrile; . |
886497-94-5 | 5g |
€524.90 | 2025-04-15 | ||
| 1PlusChem | 1P00GYLF-1g |
2-FLUORO-5-(TRIFLUOROMETHOXY)PHENYLACETONITRILE |
886497-94-5 | 1g |
$137.00 | 2024-04-20 | ||
| 1PlusChem | 1P00GYLF-5g |
2-FLUORO-5-(TRIFLUOROMETHOXY)PHENYLACETONITRILE |
886497-94-5 | 5g |
$441.00 | 2024-04-20 | ||
| A2B Chem LLC | AH90531-1g |
2-Fluoro-5-(trifluoromethoxy)phenylacetonitrile |
886497-94-5 | 1g |
$142.00 | 2024-04-19 | ||
| A2B Chem LLC | AH90531-5g |
2-Fluoro-5-(trifluoromethoxy)phenylacetonitrile |
886497-94-5 | 5g |
$433.00 | 2024-04-19 |
2-(2-Fluoro-5-(trifluoromethoxy)phenyl)acetonitrile Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
886497-94-5 (2-(2-Fluoro-5-(trifluoromethoxy)phenyl)acetonitrile) Related Products
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